molecular formula C14H13ClN2O B8288069 2-Amino-N-(2-chlorophenyl)-6-methylbenzamide

2-Amino-N-(2-chlorophenyl)-6-methylbenzamide

Cat. No.: B8288069
M. Wt: 260.72 g/mol
InChI Key: CTRTVLYAQBPGAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-N-(2-chlorophenyl)-6-methylbenzamide is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13ClN2O

Molecular Weight

260.72 g/mol

IUPAC Name

2-amino-N-(2-chlorophenyl)-6-methylbenzamide

InChI

InChI=1S/C14H13ClN2O/c1-9-5-4-7-11(16)13(9)14(18)17-12-8-3-2-6-10(12)15/h2-8H,16H2,1H3,(H,17,18)

InChI Key

CTRTVLYAQBPGAI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)N)C(=O)NC2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared according to Procedure A using 2-amino-6-methylbenzoic acid (2.5 g, 16.5 mmol) and SOCl2 (3.0 mL, 41.3 mmol) in benzene (75 mL), followed by 2-chloroaniline (3.5 mL, 33.0 mmol) and CHCl3 (75 mL). The product was chromatographed in CH2Cl2 to provide 2.19 g of a brown oil (51%). 1H NMR (CDCl3) δ: 8.58 (d, J=8.1 Hz, 1H); 7.99 (br s, 1H); 7.40 (dd, J=1.4, 8.0 Hz, 1H); 7.34 (t, J=7.7 Hz, 1H); 7.11 (t, J=7.8 Hz, 1H); 7.09 (dt, J=1.5, 7.7 Hz, 1H); 6.64 (d, J=7.5 Hz, 1H); 6.59 (d, J=8.1 Hz, 1H); 4.29 (br s, 2H); 2.45 (s, 3H). MS (ES): m/z 283.0 (M+22).
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
3.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
75 mL
Type
reactant
Reaction Step Four
Quantity
75 mL
Type
solvent
Reaction Step Five
Yield
51%

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